Cas no 1806029-81-1 (4-Chloro-5-(difluoromethyl)-3-methyl-2-nitropyridine)

• Product Name: 4-Chloro-5-(difluoromethyl)-3-methyl-2-nitropyridine
• CAS No: 1806029-81-1
• MF: C₇H₅ClF₂N₂O₂
• MW: 222.576607465744
• CID: 4868257
• Update Time: 2025-06-10

4-Chloro-5-(difluoromethyl)-3-methyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(difluoromethyl)-3-methyl-2-nitropyridine

• Inchi： 1S/C7H5ClF2N2O2/c1-3-5(8)4(6(9)10)2-11-7(3)12(13)14/h2,6H,1H3
• InChI Key： PIWLRKOXQAODJM-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=CN=C(C=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 2.6
• Topological Polar Surface Area: 58.7

Additional information on 4-Chloro-5-(difluoromethyl)-3-methyl-2-nitropyridine

Introduction to 4-Chloro-5-(difluoromethyl)-3-methyl-2-nitropyridine (CAS No. 1806029-81-1)

4-Chloro-5-(difluoromethyl)-3-methyl-2-nitropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1806029-81-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridines, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, including the presence of a chloro group, a difluoromethyl substituent, and a methyl group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The nitropyridine core of this compound is particularly noteworthy due to its role as a key scaffold in medicinal chemistry. Nitropyridines have been extensively studied for their antimicrobial, antiviral, and anticancer properties. The introduction of electron-withdrawing groups such as the nitro group enhances the electrophilicity of the pyridine ring, facilitating further functionalization and derivatization. This property is particularly useful in the synthesis of more complex molecules designed to interact with biological targets.

In recent years, there has been a growing interest in the development of novel agrochemicals that exhibit high efficacy while minimizing environmental impact. The 4-chloro-5-(difluoromethyl)-3-methyl-2-nitropyridine structure aligns well with this trend, as the difluoromethyl group is known to improve the metabolic stability and bioavailability of agrochemical compounds. Additionally, the chloro substituent can participate in various chemical reactions, allowing for the facile introduction of other functional groups that may enhance pesticidal activity.

One of the most compelling aspects of this compound is its potential application in the development of new therapeutic agents. The nitro group in 4-chloro-5-(difluoromethyl)-3-methyl-2-nitropyridine can be reduced to an amine, providing a versatile handle for further chemical modification. This transformation opens up possibilities for creating derivatives with tailored pharmacological properties. For instance, such derivatives could be explored as kinase inhibitors or as modulators of other enzyme systems relevant to human health.

The synthesis of 4-chloro-5-(difluoromethyl)-3-methyl-2-nitropyridine involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the nitration of a pyridine precursor, followed by halogenation and subsequent functional group manipulations. Each step must be carefully optimized to ensure high yield and purity, as impurities can significantly affect downstream applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 4-chloro-5-(difluoromethyl)-3-methyl-2-nitropyridine with greater accuracy before conducting experimental validation. Machine learning models trained on large datasets of known bioactive molecules can identify potential binding interactions with target proteins or enzymes. This approach has accelerated the discovery process in drug development and has led to the identification of novel candidates for further investigation.

The agrochemical industry has also benefited from these computational tools. By predicting how different structural modifications will affect pesticidal activity, chemists can design experiments more efficiently. For example, virtual screening can help identify which derivatives of 4-chloro-5-(difluoromethyl)-3-methyl-2-nitropyridine are most likely to exhibit herbicidal or fungicidal properties without adverse environmental effects.

Another area where this compound shows promise is in material science. Nitropyridines can be incorporated into polymers or coatings to enhance their thermal stability or mechanical strength. The electron-deficient nature of these compounds makes them suitable candidates for charge transport materials in organic electronics. Researchers are exploring their use in organic light-emitting diodes (OLEDs) and photovoltaic cells, where efficient charge separation is critical.

The environmental impact of chemical compounds is another important consideration in their development and application. While 4-chloro-5-(difluoromethyl)-3-methyl-2-nitropyridine offers numerous synthetic advantages, its environmental fate must be thoroughly evaluated. Biodegradation studies can provide insights into how the compound behaves in natural ecosystems and whether it poses any long-term risks. Responsible chemists prioritize sustainability by designing molecules that are both effective and environmentally benign.

In conclusion, 4-chloro-5-(difluoromethyl)-3-methyl-2-nitropyridine (CAS No. 1806029-81-1) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it a valuable building block for further chemical innovation. As research continues to uncover new applications for this molecule, it will undoubtedly play an important role in advancing scientific and technological progress.